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Compound of Interest

Compound Name: Zinc 5-nitroisophthalate

Cat. No.: B3393927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Zinc 5-
nitroisophthalate. Due to the limited availability of specific quantitative solubility data in public

literature, this document focuses on qualitative aspects, factors influencing solubility, and a

detailed experimental protocol for its determination.

Introduction to Zinc 5-nitroisophthalate
Zinc 5-nitroisophthalate is a coordination polymer consisting of zinc ions coordinated with 5-

nitroisophthalic acid. Such metal-organic frameworks (MOFs) are crystalline materials with a

wide range of potential applications, including catalysis, gas storage, and drug delivery.

Understanding the solubility of this compound is crucial for its synthesis, purification,

formulation, and application, particularly in the pharmaceutical sciences where dissolution

characteristics can significantly impact bioavailability and efficacy.

Solubility Profile of Zinc 5-nitroisophthalate
Extensive literature searches indicate a lack of specific quantitative solubility data for Zinc 5-
nitroisophthalate across a range of solvents. A safety data sheet for the compound explicitly

states "no data available" for solubility. However, some qualitative information and general

principles applicable to coordination polymers can provide guidance.
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General Behavior: As a coordination polymer, Zinc 5-nitroisophthalate is expected to

exhibit low solubility in most common organic and aqueous solvents. The strong coordination

bonds between the zinc ions and the carboxylate groups of the 5-nitroisophthalate ligand

contribute to a stable, extended network structure that is energetically unfavorable to disrupt

through solvation.

Aqueous Solubility: A patent describing its use as a corrosion inhibitor notes that Zinc 5-
nitroisophthalate is less soluble in water than other known nitrophthalates. This suggests

that while solubility is limited, it is not entirely insoluble in aqueous media.

Solvent Interactions: The solubility of MOFs is often dictated by the interactions between the

solvent and the organic linker.[1][2] Therefore, the solubility of the constituent ligand, 5-

nitroisophthalic acid, can offer some clues. Solvents that can effectively solvate the 5-

nitroisophthalate ligand might have a greater potential to dissolve the entire framework,

although the network's lattice energy remains a significant barrier.

The diagram below illustrates the key factors that influence the solubility of a coordination

polymer like Zinc 5-nitroisophthalate.
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Solubility of Zinc
5-nitroisophthalate

Influencing Factors

Solute Properties
(Coordination Polymer)

Solvent Properties System Conditions

Lattice Energy &
Crystal Packing

Metal-Ligand Bond Strength
Ligand Properties

(e.g., hydrophobicity)
Polarity &

Dielectric Constant
Coordinating Ability Hydrogen Bonding Capacity Temperature pH (for aqueous systems)
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Start

Add excess Zinc 5-nitroisophthalate
to a known volume of solvent

Equilibrate at constant temperature
with vigorous stirring (24-72h)

Centrifuge the suspension
to pellet undissolved solid

Filter the supernatant
(e.g., 0.22 µm syringe filter)

Accurately dilute the
filtered supernatant

Quantify solute concentration
(ICP, UV-Vis, or HPLC)

Calculate solubility
(e.g., in g/L or mol/L)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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